Cas no 2090768-36-6 (1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine
• CAS No: 2090768-36-6
• MF: C₈H₁₀F₃NS
• MW: 209.231911182404
• CID: 6178373
• PubChem ID: 131383239
• Update Time: 2025-05-24

1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine
• EN300-1952409
• 2090768-36-6

• Inchi： 1S/C8H10F3NS/c1-5-2-3-6(13-5)4-7(12)8(9,10)11/h2-3,7H,4,12H2,1H3
• InChI Key： LGMIGHUSJMMVBU-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 209.04860498g/mol
• Monoisotopic Mass: 209.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine (CAS No. 2090768-36-6)

1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2090768-36-6, belongs to a class of molecules that incorporate both fluorine and thiophene moieties, which are known to enhance metabolic stability and binding affinity in drug candidates. The presence of a trifluoromethyl group further contributes to its pharmacological profile by influencing lipophilicity and electronic distribution.

The synthesis of 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. The incorporation of the fluorine atom at the 1-position of the propanamidine backbone is a critical step, as it modulates the compound's reactivity and interactions with biological targets. The thiophene ring, substituted with a methyl group at the 5-position, adds another layer of complexity to its electronic properties, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in fluorinated amine derivatives due to their demonstrated efficacy in modulating enzyme activity and receptor binding. For instance, studies have shown that fluorine-containing amines can improve the bioavailability of drugs by enhancing their resistance to metabolic degradation. The compound 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this molecule is its structural similarity to known bioactive compounds. The combination of a fluorinated amine and a thiophene ring is reminiscent of several pharmacologically relevant scaffolds used in the development of antiviral and anticancer agents. This similarity suggests that 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine may exhibit similar biological activities or serve as a lead compound for further derivatization.

Recent research has highlighted the role of thiophene derivatives in medicinal chemistry. Thiophenes are known for their ability to interact with various biological targets due to their aromaticity and electron-rich nature. The presence of a methyl group at the 5-position of the thiophene ring in 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-amine further enhances its potential as a pharmacophore by influencing steric and electronic properties. This modification can fine-tune the compound's binding affinity and selectivity towards specific enzymes or receptors.

The trifluoromethyl group at the 1-position of the propanamidine backbone is another key feature that contributes to the compound's pharmacological profile. Trifluoromethyl groups are widely used in drug design due to their ability to increase lipophilicity and metabolic stability. In 1,1,1-trifluoro-3-(5-methylthiophen-2-yl)propan-2-am ine, this group likely enhances the compound's solubility in lipophilic environments while also protecting it from rapid degradation by enzymes such as cytochrome P450.

In vitro studies have begun to explore the potential applications of 1,1,1-trifluoro-3-(5-methylthiophen -2 -yl)propan -2 -amine in various therapeutic areas. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The thiophene moiety appears to be crucial for these interactions, as it provides a scaffold that can engage with biological targets in a manner similar to known active ingredients.

The synthesis strategies for CAS No. 2090768 -36 -6 have been optimized to ensure high yield and purity. Key synthetic steps include the protection-deprotection of functional groups and regioselective fluorination reactions. Advances in synthetic methodologies have enabled chemists to produce this compound with greater efficiency, making it more accessible for further biological evaluation.

The potential applications of 1 , 1 , 1 - trifluoro -3 - (5 -m ethylthiophen -2 - yl )pr opan -2 - am ine extend beyond traditional pharmaceutical uses. Researchers are also exploring its utility in agrochemicals and materials science due to its unique structural features. For example , fluorinated amines have been shown to improve the performance of certain pesticides by enhancing their stability and bioavailability.

The future directions for research on CAS No . 2090768 -36 -6 include further exploration of its biological activities and optimization of its chemical structure for improved efficacy . Computational modeling techniques are being employed to predict how modifications to the thiophene ring or the trifluoromethyl group might influence binding affinity and selectivity . These studies aim to identify new analogs with enhanced pharmacological properties.

In conclusion, 1 , 1 , 1 - trif luoro -3 -(5-m ethylthiophen e -2-y l )pr opan -2-am ine represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , including th e presence o f both fluorine an d thiop hene moieties , make it a valuable scaffold f or drug discovery . Ongoing studies aim t o elucidate i ts bi ological activities an d optimize i ts chem ical structure t o develop novel therapeut ic agents . As research i n this area contin ues t o evolv e , we can expect t o see more applications emerge f rom this promis ing class o f compoun ds . p >